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For Researchers, Scientists, and Drug Development Professionals

Carbomer 980 is a high molecular weight polymer of acrylic acid, renowned for its exceptional

thickening, suspending, and stabilizing capabilities in a wide range of pharmaceutical and

cosmetic formulations.[1][2][3] Classified as a cross-linked polyacrylate polymer, it is supplied

as a white, fluffy, and hygroscopic powder with a slightly acetic odor.[1][4][5] This technical

guide provides an in-depth exploration of the chemical structure and synthesis of Carbomer
980, complete with quantitative data, experimental protocols, and process visualizations.

Chemical Structure
Carbomer 980 is fundamentally a polyacrylic acid, cross-linked to form a complex, three-

dimensional network.[6][7] The primary monomer unit is acrylic acid, which polymerizes to form

long chains.[8][9] These chains are then chemically bonded to each other by a cross-linking

agent. For Carbomer 980, the cross-linkers are typically polyalkenyl polyethers, such as allyl

ethers of pentaerythritol or allyl sucrose.[8][10][11] The "980" designation is indicative of the

polymer's specific molecular weight and composition.[12]

The cross-linking is crucial to the functionality of Carbomer 980. In its dry, powdered form, the

polymer chains are tightly coiled.[13][14] Upon dispersion in a polar solvent like water, these

chains begin to hydrate and partially uncoil.[15] The key to its potent thickening ability lies in

the neutralization of the carboxylic acid groups along the polymer backbone. When a base,

such as triethanolamine (TEA) or sodium hydroxide (NaOH), is added, the acidic protons are

removed, resulting in negatively charged carboxylate groups.[1][14] The mutual repulsion of
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these negative charges causes the polymer chains to uncoil and expand significantly,

entrapping solvent molecules and dramatically increasing the viscosity of the solution to form a

gel.[14][16][17] The ideal viscosity is typically achieved within a pH range of 5.0 to 10.0.[17][18]

Synthesis of Carbomer 980
The industrial synthesis of Carbomer 980 is achieved through precipitation polymerization.[6]

[19] This method is characterized by the solubility of the monomers and initiator in the reaction

solvent, while the resulting polymer is insoluble and precipitates out of the reaction medium.

[19] For Carbomer 980, a toxicologically preferred co-solvent system of ethyl acetate and

cyclohexane is used, which distinguishes it from older carbomers like Carbomer 940 that were

synthesized using benzene.[16][20][21]

The synthesis can be broken down into the following key stages:

Reactant Preparation: Acrylic acid (the monomer), a cross-linking agent (e.g., pentaerythritol

allyl ether), and a free-radical initiator (e.g., a peroxide such as di(2-ethylhexyl)

peroxydicarbonate) are dissolved in the ethyl acetate and cyclohexane co-solvent system.[9]

[19][22] A stabilizer may also be included in the mixture.[22]

Polymerization: The mixture is heated, typically to around 50°C, under an inert nitrogen

atmosphere to initiate the polymerization reaction.[9][19] The initiator generates free radicals,

which attack the double bonds of the acrylic acid monomers, starting the formation of

polymer chains. The cross-linking agent, which contains multiple reactive sites, is

incorporated into the growing chains, creating a three-dimensional network.

Precipitation and Slurry Formation: As the polymerization progresses, the high molecular

weight, cross-linked Carbomer 980 becomes insoluble in the organic solvent and

precipitates out, forming a slurry of fine polymer particles.[9][19]

Separation and Drying: Once the reaction is complete, the precipitated Carbomer 980 is

separated from the solvent slurry.[19]

Finishing: The polymer is then thoroughly dried to remove any residual solvents, resulting in

the final, fine white powder.[19]

Below is a diagram illustrating the synthesis workflow of Carbomer 980.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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